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Compound of Interest

3-(5,5-Dimethyl-1,3,2-
Compound Name:
dioxaborinan-2-yl)pyridine

cat. No.: B1306155

Initial Assessment Complete: A review of publicly available scientific literature and data
indicates that CAS number 845885-86-1, identified as 3-Pyridineboronic acid neopentylglycol
ester, is a chemical reagent primarily utilized in organic synthesis. There is no substantial
evidence to suggest it is a "core” compound with inherent pharmacological activity or a direct
modulator of biological signaling pathways. Therefore, an in-depth technical guide focusing on
its biological core, as initially requested, cannot be constructed based on current knowledge.

This document serves to provide a technical overview of 3-Pyridineboronic acid neopentylglycol
ester, summarizing its chemical properties and established applications in synthetic chemistry,
which may be of interest to researchers and drug development professionals for the synthesis
of more complex molecules.

Chemical Identity and Properties

3-Pyridineboronic acid neopentylglycol ester is an organic compound used as a stable source
of the 3-pyridylboronic acid moiety. The neopentylglycol protecting group enhances its stability
and handling properties compared to the unprotected boronic acid.
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Property Value Reference
CAS Number 845885-86-1

Molecular Formula C10H14BNO:2 [1]
Molecular Weight 191.03 g/mol [2]
Appearance White to off-white solid

Melting Point 92-96 °C [3]

Boiling Point 309.8+£15.0 °C (Predicted)

Density 1.05+0.1 g/cm3 (Predicted)

2-(3-Pyridyl)-5,5-dimethyl-
1,3,2-dioxaborinane, 3-(5,5-

Synonyms . . . [1][4]
Dimethyl-1,3,2-dioxaborinan-2-

yhpyridine

Synthetic Applications

The primary utility of 3-Pyridineboronic acid neopentylglycol ester lies in its application as a
building block in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-
Miyaura reaction. This reaction is a cornerstone of modern organic synthesis, particularly in the
pharmaceutical industry, for the formation of carbon-carbon bonds.[5]

The 3-pyridyl group is a common structural motif in many biologically active compounds and
approved drugs. Therefore, 3-Pyridineboronic acid neopentylglycol ester serves as a key
reagent for introducing this moiety into a target molecule.

Suzuki-Miyaura Cross-Coupling Reaction

The Suzuki-Miyaura reaction involves the coupling of an organoboron compound (like 3-
Pyridineboronic acid neopentylglycol ester) with an organic halide or triflate in the presence of
a palladium catalyst and a base.

Below is a generalized workflow for a Suzuki-Miyaura coupling reaction utilizing this reagent.
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Generalized Suzuki-Miyaura Coupling Workfiow

Reactants & Catalyst

3-Pyridineboronic acid AryIVinyl Halide Palladium Catalyst Base
neopentylglycol ester or Triflate. (eg., P(PPhs)s) (e.9., NazCOs, K3PO:)

l

Work-up & Purification

Aqueous Work-up.
& Extraction

Purification
(e.g., Chromatography)

(3-Arylpyridine derivative)

Click to download full resolution via product page

A generalized workflow for the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocols

While specific reaction conditions are highly dependent on the substrates, a general protocol
for a Suzuki-Miyaura coupling using 3-Pyridineboronic acid neopentylglycol ester is as follows.

This is an illustrative example and would require optimization for a specific application.

Materials:
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3-Pyridineboronic acid neopentylglycol ester

Aryl halide (e.qg., Aryl bromide)

Palladium catalyst (e.qg., Tetrakis(triphenylphosphine)palladium(0))
Base (e.g., aqueous Sodium Carbonate solution)

Inert solvent (e.g., Toluene or 1,4-Dioxane)

Nitrogen or Argon for inert atmosphere

Standard laboratory glassware and magnetic stirrer

Procedure:

To a reaction flask, add the aryl halide (1.0 eq), 3-Pyridineboronic acid neopentylglycol ester
(1.1-1.5 eq), and the palladium catalyst (0.01-0.05 eq).

The flask is evacuated and backfilled with an inert gas (e.g., Nitrogen or Argon) three times.
The inert solvent and the aqueous base are added via syringe.

The reaction mixture is heated with vigorous stirring for a specified time (typically 2-24 hours)
and the progress is monitored by TLC or LC-MS.

Upon completion, the reaction is cooled to room temperature.

The mixture is diluted with an organic solvent (e.g., Ethyl Acetate) and washed with water
and brine.

The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under
reduced pressure.

The crude product is then purified by column chromatography on silica gel to afford the
desired 3-arylpyridine derivative.

Conclusion
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3-Pyridineboronic acid neopentylglycol ester (CAS 845885-86-1) is a valuable reagent in
synthetic organic chemistry. Its primary role is to serve as a stable and efficient precursor for
the introduction of the 3-pyridyl moiety into a wide range of molecules through palladium-
catalyzed cross-coupling reactions. While it is instrumental in the synthesis of numerous
biologically active compounds, there is no evidence to suggest that the compound itself
possesses significant pharmacological properties or is a direct subject of drug development
studies. For researchers in drug discovery, its value lies in its utility as a versatile building block
for constructing novel chemical entities with potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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